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Compound of Interest

Compound Name: Boc-Lys(Boc)-OSu

Cat. No.: B557187 Get Quote

Essential Safety and Handling Guide for Boc-
Lys(Boc)-OSu
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Boc-Lys(Boc)-OSu. Following

these procedures is essential for ensuring a safe laboratory environment.

Chemical and Physical Properties
A summary of important quantitative data for Boc-Lys(Boc)-OSu is provided below for quick

reference.
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Property Value Citations

CAS Number 30189-36-7 [1][2][3]

Molecular Formula C₂₀H₃₃N₃O₈ [1][2][3]

Molecular Weight 443.5 g/mol [1][2]

Appearance White to off-white solid/powder [1][2]

Melting Point 85-100 °C [2]

Purity ≥ 97.0%

Optical Activity
[α]20/D −25.5±1.5°, c = 1% in

DMF

Storage Temperature -20°C or 2-8°C [1][2]

Solubility
Soluble in organic solvents

such as DMSO and DMF
[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Boc-Lys(Boc)-OSu
to minimize exposure and ensure personal safety. While specific hazard data for Boc-
Lys(Boc)-OSu is limited, a similar compound, Fmoc-Lys(Boc)-OSu, is known to cause skin

irritation, serious eye irritation, and respiratory irritation.[4] Therefore, caution is warranted.

Eye and Face Protection: Chemical safety glasses or goggles are required. A face shield

should be worn over safety glasses when there is a risk of splashing or dust generation.[4][5]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are essential.[6]

Gloves should be inspected before use and changed immediately upon contact with the

chemical.[5]

Respiratory Protection: Use a NIOSH-approved N95 dust respirator, especially when

handling the powder form, to prevent inhalation of dust particles.[4] Engineering controls,

such as a fume hood, should be the primary method of exposure control.[5]
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Skin and Body Protection: A laboratory coat must be worn and kept buttoned.[5] For larger

quantities or when there is a significant risk of spillage, consider additional protective clothing

like chemical-resistant aprons or coveralls.[7] Ensure that shoes fully cover the feet.[5]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical. The following workflow outlines the

key steps from receiving the chemical to its final disposal.

Preparation & Handling

Emergency Response Waste & Disposal

Receiving & Verification
- Check container integrity

- Confirm label

Secure Storage
- Store at -20°C or 2-8°C
- Keep container sealed

Safe Handling
- Use in well-ventilated area

- Wear full PPE

Spill Management
- Evacuate if necessary

- Follow spill cleanup protocol

Exposure Response
- Follow first aid procedures

- Seek medical attention

Waste Collection
- Collect in a sealed, labeled container

Chemical Disposal
- Dispose according to institutional

and local regulations
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Caption: Workflow for the safe handling of Boc-Lys(Boc)-OSu.

Experimental Protocols
General Handling Protocol

Ventilation: Always handle Boc-Lys(Boc)-OSu in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[4]

Personal Protective Equipment (PPE): Before handling, ensure all required PPE is worn

correctly.

Avoid Dust Formation: When transferring the solid, use techniques that minimize dust

generation.[4]

Prevent Contact: Avoid direct contact with skin, eyes, and clothing.[4] Do not eat, drink, or

smoke in the handling area.[4]

Hand Washing: Always wash hands thoroughly with soap and water after handling the

chemical.[4]

Spill Cleanup Protocol
Immediate and appropriate cleanup of spills is crucial to prevent further contamination and

exposure.

Alert Personnel: Immediately notify others in the vicinity of the spill.[4]

Assess the Spill: Determine if the spill is minor and can be handled by laboratory personnel

or if it requires assistance from an emergency response team.[8]

Don PPE: Wear appropriate PPE, including a respirator, gloves, and eye protection, before

beginning cleanup.[4]

Dry Spill Cleanup:

Gently cover the spill with an absorbent material.
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Use dry cleanup procedures; do not use water to clean up a dry spill as it can create dust.

[4]

Carefully sweep or vacuum the spilled material.[4] If using a vacuum, ensure it is suitable

for collecting chemical dust.[4]

Place the collected material into a clean, dry, sealable, and properly labeled container for

disposal.[4]

Post-Cleanup:

Thoroughly wash the spill area with large amounts of water, preventing runoff into drains.

[4]

Place all contaminated cleaning materials into the labeled waste container.

Decontaminate any reusable equipment used for cleanup.

Disposal Protocol
Waste Collection: Collect all waste material, including spilled substance and contaminated

disposables (gloves, absorbent pads, etc.), in a designated, sealed, and clearly labeled

waste container.[4]

Labeling: The waste container must be labeled with the chemical name and any relevant

hazard information.

Regulatory Compliance: Dispose of the chemical waste in accordance with all local, state,

and federal regulations. Consult your institution's environmental health and safety (EHS)

department for specific disposal procedures.

First Aid Measures
In the event of exposure, take the following immediate actions.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present and

easy to do.[4] Seek immediate medical attention.
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Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of soap

and water.[4] Seek medical attention if irritation develops or persists.[4]

Inhalation: Move the affected person to fresh air.[4] If breathing is difficult, provide oxygen. If

the person is not breathing, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and give a glass of water to

drink.[4] Never give anything by mouth to an unconscious person. Seek immediate medical

attention.

Hierarchy of Controls
To ensure the highest level of safety, a hierarchical approach to hazard control should be

implemented. This framework prioritizes the most effective control measures.

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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